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Cas no 563-46-2 (2-Methyl-1-butene)
2-Methyl-1-butene structure
2-Methyl-1-butene
2-Methyl-1-butene Properties
Names and Identifiers
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- Methylbutenemin
- 2-METHYLBUTENE-1
- 2-Methyl-1-butene
- 2-Methyl-1-buteneneat
- 2-methyl-but-1-ene
- 2-methyl-butene
- 2-methyl-l-butene
- 3-methyl-3-butene
- Disulfide,ethyl methyl
- ethyl methyl disulfide
- ethyl-methyl-disulfane
- ethyl-methyl-disulphide
- Methyl ethyl disulphide
- methyl ethyl ethylene
- methylethyldisulfide
- 1-Isoamylene
- 2-Methyl-1-butylene
- NSC 72414
- gamma-Isoamylene
- NSC72414
- 1-Butene, 2-methyl-
- 2-methyl butene
- F238I92ISV
- NS00003710
- 2 -methyl butene
- 1-BUTENE,2-METHYL
- 2-METHYLBUT-1-ENE [HSDB]
- HSDB 5695
- 563-46-2
- UN2371
- EC 247-975-0
- Q27147526
- 2-Methylbut-1-ene
- 33C9Y0I55H
- CHEBI:77915
- InChI=1/C5H10/c1-4-5(2)3/h2,4H2,1,3H
- FT-0612897
- .gamma.-Isoamylene
- UN2459
- UNII-F238I92ISV
- MFCD00009333
- C2H5C(CH3)=CH2
- M0174
- 2-Methyl-1-butene, 98%
- EINECS 209-250-7
- EINECS 247-975-0
- Butene, 2-methyl-
- 2-Methyl-1-butene [UN2459] [Flammable liquid]
- NSC-72414
- 2-Methyl-1-butene, technical
- Isopentenes
- 26969-60-8
- D91286
- 2-Methylbutene
- UN 2459
- 26760-64-5
- Isopentenes [UN2371] [Flammable liquid]
- 2-Methyl-1-butene, analytical standard
- DTXSID3052224
- UNII-33C9Y0I55H
- AKOS009157996
- DB-052896
- 1Butene, 2methyl
- 2Methylbut1ene
- METHYLBUTENES
- DTXCID9020249
- 1Isoamylene
- DTXSID50209041
- DB-303595
- 60288-48-4
- gammaIsoamylene
- +Expand
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- MFCD00009333
- MHNNAWXXUZQSNM-UHFFFAOYSA-N
- InChI=1S/C5H10/c1-4-5(2)3/h2,4H2,1,3H3
- CCC(=C)C
Computed Properties
- 70.07830
- 0
- 0
- 1
- 70.07825
- 5
- 35.3
- 0
- 0
- 0
- 0
- 0
- 1
- 2.5
- nothing
- 0
- 0
Experimental Properties
- 1.97250
- 0.00000
- n20/D 1.378(lit.)
- Soluble in ether, ethanol and benzene. Insoluble in water.
- 31 °C(lit.)
- −137 °C (lit.)
- 9.98 psi ( 20 °C)
- Degrees Fahrenheit:-54.4°F
Degrees Celsius:-48°C - Very slightly soluble (0.14 g/l) (25 º C),
- Colorless, transparent and volatile liquid with unpleasant smell [1]
- Stable. Incompatible with oxidizing agents. Extremely flammable.
- Insoluble in water, soluble in most organic solvents such as ethanol \ ether \ benzene [13]
- 0.65 g/mL at 25 °C(lit.)
2-Methyl-1-butene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
2-Methyl-1-butene Raw materials
2-Methyl-1-butene Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- (16327-38-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
2-Methyl-1-butene Related Literature
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1. Flash photolysis of 2-methylbut-1-eneF. Bayrakceken,J. H. Brophy,R. D. Fink,J. E. Nicholas J. Chem. Soc. Faraday Trans. 1 1973 69 228
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2. Hydrogenation of conjugated dienes and isomerization of butenes on CdO, Co3O4 and Cr2O3Takashi Suzuki,Katsumi Tanaka,Isamu Toyoshima,Toshio Okuhara,Ken-ichi Tanaka J. Chem. Soc. Faraday Trans. 1 1987 83 1213
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3. Heats of adsorption for C4, C5 and C6 hydrocarbons on cobalt oxide determined by gas chromatographyYoshihiko Moro-oka Trans. Faraday Soc. 1971 67 3381
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4. Heats of adsorption for C4, C5 and C6 hydrocarbons on cobalt oxide determined by gas chromatographyYoshihiko Moro-oka Trans. Faraday Soc. 1971 67 3381
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5. Determination and interpretation of second order rate constants for the addition of hydrogen halides to alkenesRobert Borgeaud,Henry Newman,Arabella Schelpe,Veronica Vasco,D. E. Peter Hughes J. Chem. Soc. Perkin Trans. 2 2002 810
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6. Reactions of oxygenated radicals in the gas phase. Part 3. Reactions of peracetyl radicals with alkenesRefugio Ruiz Diaz,Keith Selby,David J. Waddington J. Chem. Soc. Perkin Trans. 2 1977 360
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7. Dissociation of 2-methylbut-1-ene and the resonance energy of the 2-methyl allyl radicalAntony B. Trenwith,Stephen P. Wrigley J. Chem. Soc. Faraday Trans. 1 1977 73 817
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H. M. Frey Trans. Faraday Soc. 1960 56 51
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Xuebing Li,Enrique Iglesia Chem. Commun. 2008 594
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David Johnson,Andrew R. Rickard,Charlotte D. McGill,George Marston Phys. Chem. Chem. Phys. 2000 2 323